Cas no 1540858-89-6 (1-(3-fluoro-4-hydroxyphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3-fluoro-4-hydroxyphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1540858-89-6
• MF: C₁₂H₁₃FO₃
• MW: 224.228227376938
• CID: 5925136
• PubChem ID: 82617664
• Update Time: 2025-05-24

1-(3-fluoro-4-hydroxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 1-(3-fluoro-4-hydroxyphenyl)-
• 1-(3-fluoro-4-hydroxyphenyl)cyclopentane-1-carboxylic acid
• 1540858-89-6
• SCHEMBL17713205
• EN300-1794450

• Inchi： 1S/C12H13FO3/c13-9-7-8(3-4-10(9)14)12(11(15)16)5-1-2-6-12/h3-4,7,14H,1-2,5-6H2,(H,15,16)
• InChI Key： PIOFZUSCIOYPSX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(O)C(F)=C2)(C(O)=O)CCCC1

Computed Properties

• Exact Mass: 224.08487243g/mol
• Monoisotopic Mass: 224.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 388.3±42.0 °C(Predicted)
• pka: 4.41±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 1-(3-fluoro-4-hydroxyphenyl)cyclopentane-1-carboxylic acid

1-(3-Fluoro-4-Hydroxyphenyl)Cyclopentane-1-Carboxylic Acid: A Comprehensive Overview

1-(3-Fluoro-4-Hydroxyphenyl)Cyclopentane-1-Carboxylic Acid, identified by the CAS number 1540858-89-6, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cyclopentane ring substituted with a fluoro and hydroxy group on a phenyl ring, has garnered attention due to its potential applications in drug development and as a precursor for advanced materials. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a building block for bioactive molecules.

The synthesis of 1-(3-Fluoro-4-Hydroxyphenyl)Cyclopentane-1-Carboxylic Acid involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Researchers have optimized these processes to achieve higher yields and better purity, which are critical for its use in biological assays. The compound's structure allows for various modifications, enabling the exploration of its pharmacokinetic properties and bioavailability. Recent advancements in asymmetric synthesis have also provided access to enantiomerically pure forms, which are essential for studying stereo-specific interactions in biological systems.

In the realm of pharmacology, this compound has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation. Furthermore, its ability to modulate nuclear factor-kappa B (NF-κB) signaling pathways suggests its potential in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Preclinical studies have also explored its effects on oxidative stress and apoptosis, indicating its role in protecting cells from damage induced by reactive oxygen species.

Beyond pharmacological applications, 1-(3-Fluoro-4-Hydroxyphenyl)Cyclopentane-1-Carboxylic Acid has found utility in materials science as a versatile building block for polymeric materials. Its cyclopentane ring provides mechanical stability, while the phenolic group offers opportunities for cross-linking and functionalization. Recent research has focused on incorporating this compound into biodegradable polymers for use in tissue engineering and drug delivery systems. The compound's ability to undergo polymerization under mild conditions makes it an attractive candidate for sustainable materials development.

The environmental impact of this compound has also been a topic of recent investigation. Studies have assessed its biodegradation rates under various conditions, with promising results indicating that it can degrade efficiently under aerobic conditions. This property is particularly important for applications where eco-friendliness is a priority, such as in agricultural coatings or water-soluble polymers. Additionally, the compound's low toxicity profile has been confirmed through acute toxicity studies, further supporting its safe use in diverse applications.

In conclusion, 1-(3-Fluoro-4-Hydroxyphenyl)Cyclopentane-1-Carboxylic Acid, CAS number 1540858-89-6, stands out as a multifaceted compound with significant potential across multiple disciplines. Its structural features enable a wide range of applications, from drug development to materials science, while recent research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and biological testing continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.